Cas no 2352653-21-3 (1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)phenyl]cyclohexane-1-carboxylic acid)

• Product Name: 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)phenyl]cyclohexane-1-carboxylic acid
• CAS No: 2352653-21-3
• MF: C₂₈H₂₇NO₄
• MW: 441.51828789711
• CID: 6547868
• PubChem ID: 145913067
• Update Time: 2025-06-08

1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)phenyl]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)phenyl]cyclohexane-1-carboxylic acid
• EN300-7462136
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclohexane-1-carboxylic acid
• 2352653-21-3

• Inchi： 1S/C28H27NO4/c30-26(31)28(16-6-1-7-17-28)19-12-14-20(15-13-19)29-27(32)33-18-25-23-10-4-2-8-21(23)22-9-3-5-11-24(22)25/h2-5,8-15,25H,1,6-7,16-18H2,(H,29,32)(H,30,31)
• InChI Key： UCNRERLWWIBOEF-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCC1)=O

Computed Properties

• Exact Mass: 441.19400834g/mol
• Monoisotopic Mass: 441.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)phenyl]cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)phenyl]cyclohexane-1-carboxylic acid (CAS No. 2352653-21-3)

1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)phenyl]cyclohexane-1-carboxylic acid (CAS No. 2352653-21-3) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). The compound's cyclohexane-1-carboxylic acid moiety further enhances its stability and reactivity, catering to advanced applications in drug discovery and bioconjugation.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their pivotal role in developing peptide-based therapeutics. Researchers frequently search for "Fmoc-protected building blocks" or "peptide synthesis reagents," highlighting the growing interest in precision chemistry. The compound's CAS No. 2352653-21-3 is often queried in databases such as PubChem or Reaxys, underscoring its relevance in academic and industrial settings.

The 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)phenyl] segment of the molecule ensures selective deprotection under mild basic conditions, a feature highly valued in automated peptide synthesizers. This aligns with the industry's shift toward greener chemistry, as users increasingly search for "sustainable peptide synthesis methods" or "eco-friendly Fmoc removal." The compound's compatibility with microwave-assisted synthesis further addresses efficiency concerns, a hot topic in high-throughput screening (HTS) workflows.

From a structural perspective, the cyclohexane-1-carboxylic acid component introduces conformational rigidity, which is exploited in designing peptidomimetics—a trending area in drug development. Queries like "peptidomimetics scaffold design" or "non-peptide bioactive molecules" reflect this focus. Additionally, the aromatic phenyl group enhances π-π stacking interactions, a property leveraged in materials science for self-assembling systems, another rapidly evolving field.

Quality control of CAS No. 2352653-21-3 is paramount, with HPLC and LC-MS being standard analytical techniques. Users often seek "HPLC purity standards for Fmoc compounds" or "MS characterization of peptide intermediates," emphasizing the need for reliable quantification. The compound's shelf life and storage conditions (typically -20°C under inert gas) are also frequently discussed, as improper handling can compromise its performance in sensitive reactions.

In conclusion, 1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)phenyl]cyclohexane-1-carboxylic acid exemplifies the intersection of traditional organic chemistry and modern biomedical innovation. Its versatility in peptide engineering, coupled with its alignment with sustainability trends, ensures its continued prominence in research pipelines worldwide.